Cas no 2143040-28-0 (6-bromo-7-fluoro-isoquinolin-3-amine)

• Product Name: 6-bromo-7-fluoro-isoquinolin-3-amine
• CAS No: 2143040-28-0
• MF: C₉H₆BrFN₂
• MW: 241.059744358063
• CID: 5203510
• Update Time: 2026-03-06

6-bromo-7-fluoro-isoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinamine, 6-bromo-7-fluoro-
• 6-bromo-7-fluoro-isoquinolin-3-amine

• Inchi： 1S/C9H6BrFN2/c10-7-1-5-3-9(12)13-4-6(5)2-8(7)11/h1-4H,(H2,12,13)
• InChI Key： UAPDNFWOJAITBO-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(Br)C(F)=C2)C=C(N)N=1

Additional information on 6-bromo-7-fluoro-isoquinolin-3-amine

6-Bromo-7-Fluoro-Isoquinolin-3-Amine: A Comprehensive Overview

6-Bromo-7-Fluoro-Isoquinolin-3-Amine, identified by the CAS number 2143040-28-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The presence of bromine and fluorine substituents at the 6 and 7 positions, respectively, along with an amine group at position 3, imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various research and industrial applications.

The synthesis of 6-Bromo-7-Fluoro-Isoquinolin-3-Amine typically involves multi-step organic reactions, often leveraging advanced methodologies such as nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the isoquinoline skeleton with high precision and yield.

In terms of biological activity, 6-Bromo-7-Fluoro-Isoquinolin-3-Amine has been extensively studied for its potential as a lead compound in drug discovery. Isoquinoline derivatives are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antitumor, and antimicrobial activities. Recent studies have highlighted its ability to modulate key enzymes involved in cellular signaling pathways, such as kinases and proteases, making it a promising candidate for therapeutic interventions in chronic diseases like cancer and neurodegenerative disorders.

Beyond its biological applications, this compound has also found utility in materials science. The rigid aromatic structure of isoquinoline derivatives makes them ideal candidates for constructing advanced materials such as organic semiconductors and functional polymers. Researchers have demonstrated that 6-Bromo-7-Fluoro-Isoquinolin-3-Amine can serve as a building block for self-assembling monolayers and supramolecular architectures, which are critical for applications in electronics and sensors.

The integration of computational chemistry tools has further enhanced our understanding of the properties of 6-Bromo-7-Fluoro-Isoquinolin-3-Amine. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interaction with biological targets. These computational studies have been instrumental in guiding experimental efforts toward optimizing its synthesis and exploring new applications.

In conclusion, 6-Bromo-7-Fluoro-Isoquinolin-3-Amine stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of structural features, coupled with cutting-edge research advancements, positions it as a pivotal compound in both academic research and industrial development. As ongoing studies continue to unlock its full potential, this compound is poised to make significant contributions across multiple disciplines in the years to come.